Cas no 1099649-53-2 (3-(Cyclopropylamino)-2-methylpropanenitrile)

• Product Name: 3-(Cyclopropylamino)-2-methylpropanenitrile
• CAS No: 1099649-53-2
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 5055027
• PubChem ID: 43242718
• Update Time: 2023-08-25

3-(Cyclopropylamino)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylamino)-2-methylpropanenitrile
• NE44034
• Z53117502
• 3-(Cyclopropylamino)-2-methylpropanenitrile

• Inchi： 1S/C7H12N2/c1-6(4-8)5-9-7-2-3-7/h6-7,9H,2-3,5H2,1H3
• InChI Key： GQXBYZBVHKCIGF-UHFFFAOYSA-N
• SMILES： N(CC(C#N)C)C1CC1

Computed Properties

• Exact Mass: 124.100048391 g/mol
• Monoisotopic Mass: 124.100048391 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.8
• Molecular Weight: 124.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines